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Compound of Interest

Compound Name: N-Carbobenzoxy-L-glutamic acid

Cat. No.: B554400 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides detailed procedures for the safe disposal of N-
Carbobenzoxy-L-glutamic acid (also known as Z-L-glutamic acid), a common reagent in

peptide synthesis and other organic chemistry applications. Adherence to these guidelines is

essential for minimizing risks and meeting regulatory requirements.

Hazard Profile and Safety Summary
N-Carbobenzoxy-L-glutamic acid is classified as harmful if swallowed, causes skin irritation,

serious eye irritation, and may cause respiratory irritation.[1] Therefore, appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn

at all times when handling this chemical.[1]

Key Physical and Chemical Properties
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Property Value

Molecular Formula C13H15NO6

Molecular Weight 281.26 g/mol

Appearance White to off-white crystalline powder

CAS Number 1155-62-0

Hazards

Acute oral toxicity (Category 4), Skin irritation

(Category 2), Serious eye irritation (Category

2A), Specific target organ toxicity - single

exposure (respiratory tract irritation) (Category

3)[1]

Step-by-Step Disposal Procedure
The primary principle for the disposal of N-Carbobenzoxy-L-glutamic acid is to adhere to all

federal, state, and local regulations.[2] The following steps provide a general framework for its

safe disposal:

Initial Assessment:

Determine if the waste is considered hazardous according to your institution's and local

environmental protection agency's guidelines. Given its hazard classifications, it is likely to

be treated as hazardous waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

Waste Collection and Storage:

Collect waste N-Carbobenzoxy-L-glutamic acid, including any contaminated materials

(e.g., filter paper, gloves), in a designated and properly labeled waste container.

The container should be made of a compatible material, be in good condition, and have a

secure lid.
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Label the container clearly with "Hazardous Waste" and the full chemical name: "N-
Carbobenzoxy-L-glutamic acid".

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[2][3]

Disposal Method:

The recommended disposal method for this type of chemical waste is typically incineration

by a licensed hazardous waste disposal company.

Do not dispose of N-Carbobenzoxy-L-glutamic acid down the drain or in the regular

trash.[4] Discharge into the environment must be avoided.[4]

Contact your institution's EHS department or a certified waste disposal contractor to

arrange for pickup and proper disposal.

Decontamination of Empty Containers:

Triple rinse the empty container with a suitable solvent (e.g., water, followed by an organic

solvent if necessary).

Collect the rinsate as hazardous waste and add it to your designated waste container.

Once decontaminated, the container can be disposed of as non-hazardous waste,

following your institution's guidelines.

Accidental Spill Response
In the event of a spill, the following procedure should be followed:

Evacuate and Secure the Area: Evacuate non-essential personnel from the immediate spill

area.

Ventilate: Ensure adequate ventilation to avoid inhalation of dust.[1]

Contain the Spill: Prevent the powder from spreading. Avoid creating dust.[3]
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Clean-up:

Wearing appropriate PPE, carefully sweep the solid material into a suitable container for

disposal.[3][4]

Use spark-proof tools and explosion-proof equipment if there is a risk of dust explosion.[4]

Clean the spill area with a damp cloth or paper towels to remove any remaining residue.

Place all contaminated cleaning materials into the hazardous waste container.

Decontaminate: Wash hands and any affected skin areas thoroughly with soap and water

after cleanup.[1]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
Carbobenzoxy-L-glutamic acid.
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Caption: Disposal workflow for N-Carbobenzoxy-L-glutamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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